5-Pyrimidinol, hexahydro-2,2-dimethyl-5-phenyl-

• CAS No.: 114703-62-7
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2,2-dimethyl-5-phenyl-1,3-diazinan-5-ol
• InChI: InChI=1S/C12H18N2O/c1-11(2)13-8-12(15,9-14-11)10-6-4-3-5-7-10/h3-7,13-15H,8-9H2,1-2H3
• InChI Key: QGGPUQSNSNOZSM-UHFFFAOYSA-N
• Canonical SMILES: CC1(NCC(CN1)(C2=CC=CC=C2)O)C

Description

5-Pyrimidinol, hexahydro-2,2-dimethyl-5-phenyl- is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.4 g (0.01841 mol) of the dihydrochloride obtained in stage (c) above are dissolved in 50 ml of water. 2.2 g of sodium hydroxide pellets and 3 ml of acetone are added. The mixture is left to stand overnight at room temperature (15°-20° C.) and extracted with 3×100 ml of CHCl3, and the chloroform phase is washed with 30 ml of water, dried over MgSO4 and then filtered to remove MgSO4. The filtrate is evaporated to dryness; recrystallization from petroleum ether (fraction boiling at 45°-60° C.) gives 2.6 g (yield: 68.5%) of CRL 41 365. M.p.=108° C.